1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-(1,2,5-thiadiazol-3-yl)piperazine

• Molecular Formula: C12H14N8S
• Molecular Weight: 302.36 g/mol
• IUPAC Name: 3-[4-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C12H14N8S/c1-18-11-9(6-15-18)12(14-8-13-11)20-4-2-19(3-5-20)10-7-16-21-17-10/h6-8H,2-5H2,1H3
• InChI Key: BECBMZQLMMJODW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CCN(CC3)C4=NSN=C4

Description

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-(1,2,5-thiadiazol-3-yl)piperazine is a complex organic compound that belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives. These compounds are known for their diverse biological activities and potential therapeutic applications, particularly in the field of cancer research .

Preparation Methods

The synthesis of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-(1,2,5-thiadiazol-3-yl)piperazine typically involves multi-step reactions. One common synthetic route includes the condensation of appropriate starting materials under controlled conditions, followed by cyclization and functional group modifications . Industrial production methods may involve optimization of reaction conditions to enhance yield and purity, such as using specific catalysts or solvents .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and solvents like ethanol or dichloromethane. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-(1,2,5-thiadiazol-3-yl)piperazine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It has shown potential in inhibiting certain enzymes and proteins, making it useful in studying biological pathways.

Medicine: This compound is being investigated for its anticancer properties, particularly as a CDK2 inhibitor, which can selectively target tumor cells.

Industry: It may be used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-(1,2,5-thiadiazol-3-yl)piperazine involves its interaction with molecular targets such as CDK2 (cyclin-dependent kinase 2). By inhibiting CDK2, it can disrupt the cell cycle, leading to apoptosis (programmed cell death) in cancer cells. This compound also affects other molecular pathways involved in cell proliferation and survival .

Comparison with Similar Compounds

Compared to other pyrazolo[3,4-d]pyrimidine derivatives, 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-4-(1,2,5-thiadiazol-3-yl)piperazine stands out due to its unique combination of functional groups, which contribute to its potent biological activity. Similar compounds include:

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives: These also exhibit CDK2 inhibitory activity but may differ in their selectivity and potency.

Thioglycoside derivatives: These compounds have shown similar cytotoxic activities but with different molecular targets.